Cas no 865719-72-8 (6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 865719-72-8
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4258308
• Update Time: 2026-04-14

6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-ol, 6-fluoro-3,4-dihydro-4-methyl-
• 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

Additional information on 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol

Recent Advances in the Study of 6-Fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS: 865719-72-8)

In recent years, the compound 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS: 865719-72-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzopyran scaffold and fluorine substitution, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol, highlighting its efficient production through a multi-step process involving fluorination and cyclization. The researchers emphasized the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for subsequent pharmacological evaluations. The study also reported on the compound's stability under various conditions, a key factor for its potential use in formulations.

Pharmacological investigations have revealed that 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies demonstrated its ability to interact with GABAergic and serotonergic systems, suggesting potential applications in neurological and psychiatric disorders. For instance, preclinical models indicated anxiolytic and antidepressant-like effects, positioning this compound as a candidate for further development in mental health therapeutics.

Another significant area of research involves the compound's potential anti-inflammatory and antioxidant properties. A study in Bioorganic & Medicinal Chemistry Letters reported that 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol could inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS). These findings open new avenues for its use in treating inflammatory conditions, such as arthritis and neurodegenerative diseases.

Despite these promising results, challenges remain in the development of 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to enhance its pharmacokinetic profile while maintaining its pharmacological efficacy.

In conclusion, 6-fluoro-4-methyl-3,4-dihydro-2H-1-benzopyran-4-ol (CAS: 865719-72-8) represents a versatile scaffold with multiple therapeutic potentials. Ongoing research aims to elucidate its mechanisms of action, optimize its chemical properties, and explore its clinical applications. The compound's unique structural features and biological activities make it a compelling subject for future studies in the chemical biology and pharmaceutical fields.